Cas no 56517-83-0 (2-Butyn-1-one, 4-cyclohexyl-1-phenyl-)

56517-83-0 structure
Product name:2-Butyn-1-one, 4-cyclohexyl-1-phenyl-
2-Butyn-1-one, 4-cyclohexyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyn-1-one, 4-cyclohexyl-1-phenyl-
- SCHEMBL25749245
- 4-Cyclohexyl-1-phenylbut-2-yn-1-one
- HS-7941
- 56517-83-0
-
- Inchi: InChI=1S/C16H18O/c17-16(15-11-5-2-6-12-15)13-7-10-14-8-3-1-4-9-14/h2,5-6,11-12,14H,1,3-4,8-10H2
- InChI Key: YUNIAEHWLFZEFY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 226.135765193Da
- Monoisotopic Mass: 226.135765193Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 17.1Ų
2-Butyn-1-one, 4-cyclohexyl-1-phenyl- Related Literature
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Wei Chen Nanoscale, 2015,7, 6957-6990
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Yingjie Ma,Xiaofan Ji,Fei Xiang,Xiaodong Chi,Chengyou Han,Jiuming He,Zeper Abliz,Weixiang Chen,Feihe Huang Chem. Commun., 2011,47, 12340-12342
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Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
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Malay Dolai,Avijit Ghosh,Anamika Dhara,Ananya Das Mahapatra,Subhabrata Mabhai,Atanu Jana,Satyajit Dey,Ajay Misra Anal. Methods, 2021,13, 4266-4279
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